Cas no 117604-42-9 (1-Propanaminium,3-chloro-2-hydroxy-N,N,N-trimethyl-, chloride (1:1), (2R)-)

• Product Name: 1-Propanaminium,3-chloro-2-hydroxy-N,N,N-trimethyl-, chloride (1:1), (2R)-
• CAS No: 117604-42-9
• MF: C₆H₁₅Cl₂NO
• MW: 188.095400094986
• CID: 131581
• PubChem ID: 13393826
• Update Time: 2025-04-19

1-Propanaminium,3-chloro-2-hydroxy-N,N,N-trimethyl-, chloride (1:1), (2R)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,3-chloro-2-hydroxy-N,N,N-trimethyl-, chloride (1:1), (2R)-
• [(2R)-3-chloro-2-hydroxypropyl]-trimethylazanium,chloride
• (2R)-3-chloro-2-hydroxy-N,N,N-trimethylpropan-1-aminium chloride
• (R)-(+)-(3-CHLORO-2-HYDROXYPROPYL)- &
• (R)-(+)-(3-CHLORO-2-HYDROXYPROPYL)TRIMETHYLAMMONIUM CHLORIDE
• (R)-(+)-(3-CHLORO-2-HYDROXYPROPYL)- &
• D76290
• [(2R)-3-CHLORO-2-HYDROXYPROPYL]TRIMETHYLAZANIUM CHLORIDE
• 117604-42-9
• [(2R)-3-chloro-2-hydroxypropyl]-trimethylazanium;chloride
• CS-0102622
• CS-16712
• SCHEMBL10423959
• (R)-3-Chloro-2-hydroxy-N,N,N-trimethylpropan-1-aminium chloride
• (r)-(+)-N-(3-chloro-2-hydroxy-propyl)-N,N,N-trimethylammonium chloride
• AKOS006237608

• Inchi： 1S/C6H15ClNO.ClH/c1-8(2,3)5-6(9)4-7;/h6,9H,4-5H2,1-3H3;1H/q+1;/p-1/t6-;/m0./s1
• InChI Key： CSPHGSFZFWKVDL-RGMNGODLSA-M
• SMILES： ClC[C@@H](C[N+](C)(C)C)O.[Cl-]

Computed Properties

• Exact Mass: 187.0530695g/mol
• Monoisotopic Mass: 187.0530695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 79.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: Not determined
• Density: g/cm3
• Melting Point: 217 °C (dec.)(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: Not determined

1-Propanaminium,3-chloro-2-hydroxy-N,N,N-trimethyl-, chloride (1:1), (2R)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• RTECS：BT2670000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cholines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Cholines